Cas no 1095538-69-4 (Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate
• CAS No: 1095538-69-4
• MF: C₁₃H₁₈N₄O₂S
• MW: 294.372621059418
• CID: 2149558
• Update Time: 2023-08-29

Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate
• POGPVYYUKACSTN-UHFFFAOYSA-N
• Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate

• Inchi： 1S/C13H18N4O2S/c1-13(2,3)19-12(18)17-6-4-16(5-7-17)11-15-9-10(8-14)20-11/h9H,4-7H2,1-3H3
• InChI Key： POGPVYYUKACSTN-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CN=C1N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 294.115
• Monoisotopic Mass: 294.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.7